
6-FAM-PEG3-Azide: A Comprehensive Technical
Guide for Bioconjugation

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 6-FAM-PEG3-Azide

Cat. No.: B3028949

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on 6-FAM-PEG3-Azide, a fluorescent

labeling reagent. It is designed for researchers, scientists, and professionals in drug

development who utilize bioconjugation techniques. This guide covers the physicochemical

properties, detailed experimental protocols for its application in copper-catalyzed azide-alkyne

cycloaddition (CuAAC), and a visual representation of the experimental workflow.

Core Properties of 6-FAM-PEG3-Azide
6-FAM-PEG3-Azide is a fluorescent dye containing a 6-carboxyfluorescein (6-FAM)

fluorophore, a triethylene glycol (PEG3) spacer, and a terminal azide group. The 6-FAM moiety

provides the fluorescent signal, while the azide group enables covalent attachment to alkyne-

modified biomolecules via click chemistry. The hydrophilic PEG3 spacer is incorporated to

minimize the potential for interaction between the dye and the biomolecule, thereby preserving

the biomolecule's natural conformation and function.

A summary of the key quantitative data for 6-FAM-PEG3-Azide is presented in the table below

for easy reference and comparison.
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Property Value References

Molecular Formula C₂₉H₂₈N₄O₉ [1][2]

Molecular Weight 576.56 g/mol [1][2]

Appearance White to yellow solid

Solubility Soluble in DMSO

Excitation Wavelength (λex) ~495 nm

Emission Wavelength (λem) ~520 nm

Purity (by HPLC) >95% [1]

Experimental Protocol: Labeling of Alkyne-Modified
Oligonucleotides
This section provides a detailed methodology for the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction to label alkyne-modified oligonucleotides with 6-FAM-PEG3-
Azide.

Materials
Alkyne-modified oligonucleotide

6-FAM-PEG3-Azide

Dimethyl sulfoxide (DMSO)

Copper(II) sulfate (CuSO₄)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

Sodium ascorbate

Nuclease-free water

Buffer (e.g., phosphate-buffered saline, PBS)
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Desalting column or ethanol precipitation reagents for purification

Reagent Preparation
6-FAM-PEG3-Azide Stock Solution: Prepare a 10 mM stock solution in anhydrous DMSO.

Alkyne-Oligonucleotide Solution: Dissolve the alkyne-modified oligonucleotide in nuclease-

free water or a suitable buffer to a concentration of 100 µM.

CuSO₄ Stock Solution: Prepare a 100 mM stock solution in nuclease-free water.

THPTA Stock Solution: Prepare a 200 mM stock solution in nuclease-free water.

Catalyst Premix (CuSO₄-THPTA): Shortly before use, mix equal volumes of the 100 mM

CuSO₄ stock solution and the 200 mM THPTA stock solution to create a 50 mM CuSO₄-

THPTA complex.

Sodium Ascorbate Stock Solution: Prepare a fresh 300 mM stock solution in nuclease-free

water. This solution is prone to oxidation and should be made fresh for each experiment.

Labeling Procedure
In a microcentrifuge tube, combine the following reagents in the order listed:

5 µL of 100 µM Alkyne-modified oligonucleotide

10 µL of nuclease-free water or buffer

2.5 µL of 10 mM 6-FAM-PEG3-Azide stock solution

Vortex the mixture gently.

Add 1 µL of the 50 mM CuSO₄-THPTA catalyst premix to the reaction tube.

Initiate the click reaction by adding 1.5 µL of the freshly prepared 300 mM sodium ascorbate

stock solution.

Vortex the reaction mixture gently and incubate at room temperature for 30-60 minutes,

protected from light.
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Upon completion, the labeled oligonucleotide can be purified from unreacted dye and

catalyst using a desalting column or by ethanol precipitation.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the labeling of an alkyne-modified

oligonucleotide with 6-FAM-PEG3-Azide followed by purification.
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Caption: Workflow for oligonucleotide labeling using 6-FAM-PEG3-Azide.

This guide provides a foundational understanding and practical protocols for the use of 6-FAM-
PEG3-Azide in bioconjugation applications. For specific applications, further optimization of
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reaction conditions may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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